Cas no 859971-40-7 (hex-3-ene-1,2-diol)

• Product Name: hex-3-ene-1,2-diol
• CAS No: 859971-40-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 6223519
• PubChem ID: 22245439
• Update Time: 2025-06-09

hex-3-ene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• hex-3-ene-1,2-diol
• EN300-1866396
• 859971-40-7
• SCHEMBL6030042
• SCHEMBL10940571

• Inchi： 1S/C6H12O2/c1-2-3-4-6(8)5-7/h3-4,6-8H,2,5H2,1H3/b4-3+
• InChI Key： KKFKBPZNSHCRST-ONEGZZNKSA-N
• SMILES： OC(CO)/C=C/CC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on hex-3-ene-1,2-diol

Comprehensive Overview of Hex-3-ene-1,2-diol (CAS No. 859971-40-7): Properties, Applications, and Industry Trends

Hex-3-ene-1,2-diol (CAS No. 859971-40-7) is a versatile organic compound gaining traction in industrial and research applications due to its unique molecular structure. As a diol featuring both hydroxyl groups and a double bond, it serves as a critical intermediate in synthetic chemistry. Its IUPAC name reflects its C6 unsaturated backbone, making it valuable for polymerization, flavor synthesis, and specialty material production. Recent studies highlight its role in green chemistry initiatives, aligning with global demand for sustainable raw materials.

The compound’s CAS registry number (859971-40-7) ensures precise identification in regulatory and safety documentation. Researchers frequently search for "hex-3-ene-1,2-diol solubility" or "859971-40-7 synthesis method," reflecting practical concerns. Its low toxicity profile and biodegradability potential are often discussed in forums focusing on eco-friendly solvents. Notably, the alkene-diol hybrid structure enables reactions like epoxidation and esterification, key to pharmaceutical intermediates.

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Emerging applications include bio-based polymers, where its dual functional groups enhance crosslinking efficiency. Patent analyses show growing interest in 859971-40-7 for UV-curable coatings, driven by the electronics and automotive sectors. Discussions on thermal stability and storage conditions are prevalent in technical communities, emphasizing practical handling protocols.

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